Cas no 59660-46-7 (2-Quinoxalinecarboxamide, 7-acetyl-3-methyl-, 1,4-dioxide)

2-Quinoxalinecarboxamide, 7-acetyl-3-methyl-, 1,4-dioxide structure
59660-46-7 structure
Product Name:2-Quinoxalinecarboxamide, 7-acetyl-3-methyl-, 1,4-dioxide
CAS No:59660-46-7
MF:C12H11N3O4
MW:261.233442544937
CID:335334
PubChem ID:12438636
Update Time:2025-04-19

2-Quinoxalinecarboxamide, 7-acetyl-3-methyl-, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalinecarboxamide, 7-acetyl-3-methyl-, 1,4-dioxide
    • 7-acetyl-3-methyl-4-oxido-1-oxoquinoxalin-1-ium-2-carboxamide
    • SCHEMBL11852440
    • CHEMBL3250386
    • 59660-46-7
    • DTXSID30498294
    • 7-Acetyl-2-carbamoyl-3-methyl-1-oxoquinoxalin-1-ium-4(1H)-olate
    • Inchi: 1S/C12H11N3O4/c1-6-11(12(13)17)15(19)10-5-8(7(2)16)3-4-9(10)14(6)18/h3-5H,1-2H3,(H2,13,17)
    • InChI Key: XDZQTSWCWPWNHU-UHFFFAOYSA-N
    • SMILES: [O-]N1C(C)=C(C(N)=O)[N+](C2C=C(C(C)=O)C=CC1=2)=O

Computed Properties

  • Exact Mass: 261.07495584g/mol
  • Monoisotopic Mass: 261.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 107Ų
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